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Compound of Interest

Compound Name: 1-(4-Fluorophenyl)-2-nitropropene

Cat. No.: B13820962 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No official, comprehensive Safety Data Sheet (SDS) for 1-(4-Fluorophenyl)-2-
nitropropene was located. The following information is a synthesis of data from chemical

suppliers and SDSs for structurally similar compounds, such as 1-Phenyl-2-nitropropene. It is

imperative to treat 1-(4-Fluorophenyl)-2-nitropropene with a high degree of caution and to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Immediate Safety and Hazard Information
1-(4-Fluorophenyl)-2-nitropropene is a yellow to orange crystalline solid.[1] It is classified as

a hazardous substance and requires careful handling to avoid exposure.

Primary Hazards:

Acute Oral Toxicity: Statements range from "Harmful if swallowed" to "Toxic if swallowed".[1]

[2]

Skin and Eye Irritation: Causes skin and serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

The toxicological properties of this specific compound have not been fully investigated,

warranting a cautious approach.[4][5]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling this compound.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber for splash

protection, Butyl rubber for

extended contact).

To prevent skin contact.

Immediately change gloves

upon contamination.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes

or dust particles.

Skin and Body

Standard laboratory coat. An

impervious apron may be

necessary for larger quantities.

To protect clothing and skin

from contamination.

Respiratory

All handling of solid and

dissolved forms should occur

in a certified chemical fume

hood.

To avoid the inhalation of dust

or vapors.

Experimental Protocols: Handling and Storage
Handling:

Always handle 1-(4-Fluorophenyl)-2-nitropropene within a chemical fume hood to minimize

inhalation exposure.

Avoid the formation of dust when handling the solid material.[1]

Use appropriate tools, such as a spatula, for transferring the chemical.

Ensure adequate ventilation in the laboratory.

Wash hands and any exposed skin thoroughly after handling.[2]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage:

Store in a tightly sealed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Protect from light, heat, and incompatible materials such as strong oxidizing agents.[1]

Operational Plans: Spill and Disposal
Spill Management:

Evacuate and Isolate: Immediately clear the area of all personnel and restrict access.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Don the appropriate PPE before attempting cleanup.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

like sand or vermiculite. For solid spills, carefully sweep to avoid creating dust.[6][7]

Collection: Carefully scoop the absorbed material or solid into a designated, clearly labeled

hazardous waste container.[6][7]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Reporting: Report the spill to your supervisor and your institution's EHS department.[6]

Waste Disposal Plan:

Categorization: 1-(4-Fluorophenyl)-2-nitropropene is a halogenated organic compound

and must be disposed of as hazardous waste.

Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

compatible, sealed, and clearly labeled hazardous waste container.
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Labeling: The container must be labeled with "Hazardous Waste" and the chemical name.

Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials and ignition sources.

Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal

contractor for pickup and disposal. Do not dispose of this chemical down the drain or in

regular trash.[3][8][9]

Visualization of Handling Workflow
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Workflow for Handling 1-(4-Fluorophenyl)-2-nitropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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